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Compound of Interest

Compound Name: ML 10302

Cat. No.: B1235468

For Researchers, Scientists, and Drug Development Professionals

ML10302 is a potent and selective partial agonist for the 5-hydroxytryptamine receptor 4 (5-
HT4).[1] Its prokinetic effects in the gastrointestinal tract and its potential role in neurological
pathways have been investigated in preclinical models. This guide provides a comparative
analysis of the available experimental data on ML10302, highlighting species-specific
differences in its mechanism of action and effects. While direct comparative studies are limited,
this document synthesizes findings from individual studies in canine and murine models to
inform future research and drug development.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of ML10302 from available

preclinical research.
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Parameter Value Species Tissue/System Reference
EC50 4 nM Not Specified 5-HT4 Receptor [1]

Ki (5-HT4) 1.07 nM Not Specified 5-HT4 Receptor [1]

Ki (5-HT3) 730 nM Not Specified 5-HT3 Receptor [1]
Effective Dose 35 pgfkg (i.v) b Small Bowel & 2]

A2 0
(Prokinesia) HO™9 J Colon
Cortex &
Effect on sAPPa Increase Mouse [1]

Hippocampus

Signaling Pathways and Experimental Workflow

To visualize the underlying mechanisms and experimental approaches, the following diagrams
are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ML10302: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235468#evaluating-the-species-specific-differences-
in-mI-10302-response]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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